(3-Ethyloxetan-3-yl)methanesulfonyl chloride
Description
(3-Ethyloxetan-3-yl)methanesulfonyl chloride is a useful research compound. Its molecular formula is C6H11ClO3S and its molecular weight is 198.66. The purity is usually 95%.
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Scientific Research Applications
New Protecting and Activating Groups for Amine Synthesis
A study introduces a new sulfonating agent, 2-(1,3-Dioxan-2-yl)ethylsulfonyl (Dios) chloride, showcasing its versatility in sulfonating amines with high efficiency. This compound facilitates the alkylation of activated amines under specific conditions, highlighting its utility in synthesizing complex organic molecules. The Dios group's stability under various conditions and its straightforward removal process demonstrate the potential for similar sulfonyl chlorides in synthesizing protected amines for further chemical transformations (Sakamoto et al., 2006).
Understanding Molecular Structures
Another significant application is in the structural analysis of sulfonyl compounds. For instance, a study on the molecular structure of methane sulfonyl chloride using electron diffraction reveals detailed geometrical parameters, aiding in understanding the structural basis of reactivity and interaction with other molecules. Such insights are crucial for designing new compounds with desired chemical properties (Hargittai & Hargittai, 1973).
Advancements in Organic Synthesis
Research into sulfonate and sulfonyl derivatives, like the ring opening of 2,3-epoxy alcohol methanesulfonates, showcases the regioselective transformations achievable with these reagents. Such studies contribute to the development of more efficient synthetic pathways, potentially including the use of (3-Ethyloxetan-3-yl)methanesulfonyl chloride in similar contexts for the synthesis of complex organic molecules with precise structural configurations (Gao et al., 1991).
Environmental and Material Science Applications
On a broader scale, the study of sulfonyl compounds extends to environmental science and material chemistry. For example, the synthesis and characterization of diethyltin-based self-assemblies derived from sulfonate-phosphonate ligands indicate the role of sulfonyl derivatives in forming novel materials with potential applications in catalysis, molecular recognition, or as components of functional materials (Shankar et al., 2011).
Properties
IUPAC Name |
(3-ethyloxetan-3-yl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO3S/c1-2-6(3-10-4-6)5-11(7,8)9/h2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKXNWBHCQACONP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(COC1)CS(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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